![molecular formula C14H14FNO3 B2632627 6-[(2-Fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid CAS No. 346446-20-6](/img/structure/B2632627.png)
6-[(2-Fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-[(2-Fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid” is a chemical compound with the CAS Number: 346446-20-6. It has a molecular weight of 263.27 and its IUPAC name is 6-[(2-fluoroanilino)carbonyl]-3-cyclohexene-1-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H14FNO3/c15-11-7-3-4-8-12(11)16-13(17)9-5-1-2-6-10(9)14(18)19/h1-4,7-10H,5-6H2,(H,16,17)(H,18,19) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Synthesis and Characterization
Optically Active Cyclohexene Derivative Synthesis : A study by Yamada et al. (2006) developed efficient synthesis methods for an optically active cyclohexene antisepsis agent, demonstrating the potential for creating highly selective and effective compounds for medical applications (Yamada et al., 2006).
Cyclic Imides and Open-Chain Amide Carboxylic Acid : Research by Smith and Wermuth (2012) reported the synthesis and structural analysis of cyclic imides and an open-chain amide carboxylic acid derived from reactions with cis-cyclohexane-1,2-carboxylic anhydride, highlighting the diversity of structures that can be achieved and their potential applications (Smith & Wermuth, 2012).
Synthesis of Ethyl 2-Amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate : A study focused on the synthesis and characterization of a compound derived from ethyl 6-(4-bromophenyl)-4-(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate, offering insights into potential pharmacological properties and applications of such derivatives (Sapnakumari et al., 2014).
Potential Pharmacological Applications
Novel Immunosuppressant Synthesis : Chujo et al. (2001) described synthetic routes to a novel immunosuppressant, showcasing the potential of fluoro-cyclohexene derivatives in developing new therapeutic agents (Chujo et al., 2001).
Anti-Inflammatory Compound Synthesis : Lloret et al. (2009) reproduced the synthesis of an anti-inflammatory agent, underlying the role of fluoro-cyclohexene derivatives in creating new anti-inflammatory medications (Lloret et al., 2009).
Metabolic Fate and Structural Insights
- Metabolic Fate of TAK-242 : Investigations into the metabolic fate of TAK-242, a compound structurally related to the topic of interest, revealed unique metabolic pathways, shedding light on the complexities of drug metabolism and potential implications for pharmacokinetics and toxicity profiles (Jinno et al., 2011).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H312, and H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
6-[(2-fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO3/c15-11-7-3-4-8-12(11)16-13(17)9-5-1-2-6-10(9)14(18)19/h1-4,7-10H,5-6H2,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSLMIPZSIZTSNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCC(C1C(=O)NC2=CC=CC=C2F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[(2-Fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.